Cas no 1803824-68-1 (Methyl 3,4-difluoro-5-nitrophenylacetate)

• Product Name: Methyl 3,4-difluoro-5-nitrophenylacetate
• CAS No: 1803824-68-1
• MF: C₉H₇F₂NO₄
• MW: 231.152989625931
• CID: 4705991
• Update Time: 2023-08-15

Methyl 3,4-difluoro-5-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-difluoro-5-nitrophenylacetate

• Inchi： 1S/C9H7F2NO4/c1-16-8(13)4-5-2-6(10)9(11)7(3-5)12(14)15/h2-3H,4H2,1H3
• InChI Key： MSJFKEFXPXOZPA-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CC(=O)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Topological Polar Surface Area: 72.1